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Compound of Interest

Compound Name: Z-Leu-OSu

Cat. No.: B554379 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Z-Leu-OSu (N-

Benzyloxycarbonyl-L-leucine N-hydroxysuccinimide ester). Adherence to these procedures is

critical for ensuring laboratory safety and maintaining the integrity of the compound.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure to Z-Leu-OSu. The following

table summarizes the required personal protective equipment.
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Body Part Required PPE Specifications

Eyes/Face

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must be ANSI Z87.1 compliant.

A face shield should be worn if

there is a significant risk of

splashes or explosions.[1]

Hands Impervious Gloves

Nitrile or latex gloves are

recommended to prevent skin

contact.[2]

Body Laboratory Coat

A standard lab coat is required.

For handling pyrophoric

materials or open flames, a

flame-resistant lab coat that is

NFPA 2112 compliant should

be worn.[1]

Clothing
Long Pants and Closed-Toe

Shoes

Legs and feet must be fully

covered. Avoid wearing

synthetic clothing like nylon or

polyester when working with

reactive chemicals.[1]

Operational Plan and Handling Procedures
Z-Leu-OSu, like other N-hydroxysuccinimide (NHS) esters, is highly reactive and susceptible to

hydrolysis.[2][3] Proper handling is crucial to ensure its efficacy in subsequent experiments.

Storage:

Store Z-Leu-OSu at -20°C or -80°C under desiccation and protected from light.[3]

To prevent condensation, which can cause hydrolysis, always allow the container to

equilibrate to room temperature before opening.[3]

For frequent use, it is advisable to aliquot the solid compound into smaller, single-use vials to

minimize exposure of the bulk stock to atmospheric moisture.[4]
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Preparation of Solutions:

Ensure all glassware is clean and dry.

Use an anhydrous solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

to dissolve the Z-Leu-OSu.[4]

Prepare solutions immediately before use as NHS esters are not stable in solution.[3] Do not

store stock solutions of these reagents.[5]

If the experimental protocol involves aqueous buffers, the optimal pH for the reaction with

primary amines is typically between 8.3 and 8.5.[6]

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids apart. Seek immediate medical attention.[2]

Skin Contact: Wash the affected area thoroughly with soap and plenty of water. Remove any

contaminated clothing.[7]

Disposal Plan
All waste containing Z-Leu-OSu must be treated as hazardous waste and disposed of

according to institutional and local regulations.[2]

Solid Waste: Unused solid Z-Leu-OSu and any contaminated disposable labware (e.g.,

weigh boats, pipette tips) should be collected in a designated, clearly labeled hazardous

waste container.[7]

Liquid Waste: Aqueous solutions containing Z-Leu-OSu should be collected in a designated

hazardous waste container. For small, non-hazardous quantities, dilution and neutralization

to a pH between 6 and 8 may be permissible for drain disposal, but only if allowed by local

regulations.[7] Always consult your institution's Environmental Health and Safety (EHS) office

for specific guidance.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous waste. Once clean and dry, the container can be disposed of as
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regular trash or recycled, depending on local guidelines.[7]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Z-Leu-
OSu.
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Caption: Workflow for Safe Handling and Disposal of Z-Leu-OSu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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